1-(8-Methyl-3-p-tolyl-8-aza-bicyclo[3.2.1]oct-2-yl)-propan-1-one

• Molecular Formula: C18H25NO
• Molecular Weight: 271.4 g/mol
• IUPAC Name: 1-[8-methyl-3-(4-methylphenyl)-8-azabicyclo[3.2.1]octan-2-yl]propan-1-one
• InChI: InChI=1S/C18H25NO/c1-4-17(20)18-15(13-7-5-12(2)6-8-13)11-14-9-10-16(18)19(14)3/h5-8,14-16,18H,4,9-11H2,1-3H3
• InChI Key: PZEAJTAVRYLBTK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1C2CCC(N2C)CC1C3=CC=C(C=C3)C
• Synonyms: 2-propanoyl-3-(4-toluyl)tropane; 2-propanoyl-3-(4-tolyl)tropane; 2-PTT; 2beta-propanoyl-3beta-(4-tolyl)tropane

Description

Polytrimethylene terephthalate is a semicrystalline aromatic polyester with three methylene units in its chemical structure. It is known for its excellent elastic recovery capability and is widely used in fibers, films, and engineering thermoplastics . Polytrimethylene terephthalate was first synthesized and patented in 1941, but it was not commercialized until the late 1990s .

Preparation Methods

Polytrimethylene terephthalate is synthesized through the polycondensation process of terephthalic acid and 1,3-propanediol . The synthesis can be carried out by esterification or transesterification. In the esterification reaction, 1,3-propanediol is treated with purified terephthalic acid, while in the transesterification reaction, it is treated with dimethyl terephthalate . The polymerization reaction is typically conducted at temperatures ranging from 250 to 275 degrees Celsius, using highly active catalysts like titanium and tin .

Chemical Reactions Analysis

Polytrimethylene terephthalate undergoes various chemical reactions, including:

Oxidation: Polytrimethylene terephthalate can be oxidized under specific conditions, leading to the formation of carboxylic acids and other oxidation products.

Reduction: Reduction reactions of polytrimethylene terephthalate are less common but can occur under specific conditions.

Substitution: Polytrimethylene terephthalate can undergo substitution reactions, particularly in the presence of strong nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Polytrimethylene terephthalate has a wide range of scientific research applications, including:

Chemistry: It is used in the synthesis of various polymer blends and composites, enhancing the properties of the resulting materials.

Biology: Polytrimethylene terephthalate-based materials are used in biomedical applications, such as tissue engineering and drug delivery systems.

Medicine: Polytrimethylene terephthalate is used in the development of medical devices and implants due to its biocompatibility and mechanical properties.

Industry: It is widely used in the textile industry for the production of fibers and fabrics, as well as in the packaging industry for the production of films and containers.

Mechanism of Action

The mechanism of action of polytrimethylene terephthalate involves its interaction with various molecular targets and pathways. In biomedical applications, polytrimethylene terephthalate-based materials can interact with cells and tissues, promoting cell adhesion, proliferation, and differentiation . The specific molecular targets and pathways involved depend on the particular application and the properties of the polytrimethylene terephthalate-based material.

Comparison with Similar Compounds

Polytrimethylene terephthalate is often compared with other similar compounds, such as polyethylene terephthalate and polybutylene terephthalate. Compared to polyethylene terephthalate, polytrimethylene terephthalate has better elastic recovery and similar physical properties . It also has processing characteristics similar to polybutylene terephthalate, making it a versatile material for various applications . The unique combination of properties makes polytrimethylene terephthalate a promising material for future developments in engineering and biomedical fields.

Similar Compounds

• Polyethylene terephthalate
• Polybutylene terephthalate